![molecular formula C25H25N5O3S B2630828 2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-phenethylacetamide CAS No. 893911-27-8](/img/structure/B2630828.png)
2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-phenethylacetamide
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Description
2-((6,8-dimethyl-5,7-dioxo-2-(p-tolyl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-phenethylacetamide is a useful research compound. Its molecular formula is C25H25N5O3S and its molecular weight is 475.57. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
A study explored the synthesis of novel pyrimidiopyrazole derivatives, including a compound structurally similar to the one . This compound demonstrated outstanding in vitro antitumor activity against HepG2 cell lines. The molecular docking and DFT study of these compounds suggested their potential in cancer treatment (Fahim, Elshikh, & Darwish, 2019).
Synthesis and Structural Studies
Another research focused on the synthesis of thieno[2,3-d]pyrimidines, a category that includes the compound of interest. The study examined the reaction under microwave irradiation, leading to the formation of various derivatives. These reactions provide insight into the structural and chemical properties of such compounds (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).
Pharmacological Activity
Further research has been conducted on derivatives of pyrimidines, including 2,3-dimethylthiophene-3-carboxamide and its reaction with iso(and isothio)cyanates. These reactions are crucial for the synthesis of pyrimidinone derivatives, which may have potential pharmacological applications (Rani, Aminedi, Polireddy, & Jagadeeswarareddy, 2012).
Nonlinear Optical Exploration
A study focused on the electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives. The significance of the pyrimidine ring in DNA and RNA, and its presence in various pharmacophores, makes this an area of interest for applications in medicine and nonlinear optics (Hussain et al., 2020).
properties
IUPAC Name |
2-[1,3-dimethyl-7-(4-methylphenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N5O3S/c1-16-9-11-18(12-10-16)21-27-22-20(24(32)30(3)25(33)29(22)2)23(28-21)34-15-19(31)26-14-13-17-7-5-4-6-8-17/h4-12H,13-15H2,1-3H3,(H,26,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVQNGMCROLPHTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C(=N2)SCC(=O)NCCC4=CC=CC=C4)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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